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Cat. No.: B109574
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An In-Depth Technical Guide to Cyclobutyl Carbonochloridate for Advanced Synthesis

Applications

Introduction

Cyclobutyl carbonochloridate, more commonly known in laboratory settings as cyclobutyl
chloroformate, is a versatile reagent in modern organic synthesis. As a member of the
chloroformate family, its reactivity is primarily characterized by the electrophilic carbonyl
carbon, making it an efficient precursor for the formation of carbamates, carbonates, and mixed
anhydrides.[1] The incorporation of a cyclobutyl moiety is of particular interest to researchers in
drug development and medicinal chemistry. The unique structural and conformational
properties of the four-membered cyclobutyl ring can impart favorable characteristics to
bioactive molecules, such as metabolic stability and improved binding affinity.[2] In recent
years, derivatives containing the cyclobutyl group have demonstrated significant potential,
including antitumor activities against human non-small cell lung cancer lines.[2][3]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It details the fundamental properties, synthesis, reactivity, and
applications of cyclobutyl carbonochloridate, with a focus on providing field-proven insights and
validated protocols to ensure safe and effective utilization in the laboratory.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b109574#bc-rfq
https://www.benchchem.com/product/b109574/docs?utm_src=pdf-body#cyclobutyl-chloroformate-iupac-name
https://www.benchchem.com/product/b109574/docs?utm_src=pdf-body#cyclobutyl-chloroformate-iupac-name
https://en.wikipedia.org/wiki/Chloroformate
https://pubmed.ncbi.nlm.nih.gov/34986764/
https://pubmed.ncbi.nlm.nih.gov/34986764/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1851733.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Nomenclature and Physicochemical Properties

A precise understanding of a reagent's identity and physical characteristics is a prerequisite for
its successful application and safe handling.

IUPAC Name and Chemical Identifiers

The formal nomenclature and standard identifiers for this compound are crucial for accurate
database searching and regulatory compliance. The authoritative IUPAC name is cyclobutyl
carbonochloridate.[4]

Identifier Value Source
IUPAC Name cyclobutyl carbonochloridate PubChem[4]
Common Name Cyclobutyl chloroformate ChemicalBook][3]

Carbonochloridic acid,
Synonym PubChem[4]
cyclobutyl ester

CAS Number 81228-87-7 PubChem[4]
Molecular Formula CsH+CIO2 PubCheml[4]
SMILES Ci1Cc(C1)oCc(=0)Cl PubChem[4]

QPOSYIIMLMZMAZ-
InChlKey PubChem[4]
UHFFFAOYSA-N

Physicochemical Properties

The physical properties of cyclobutyl carbonochloridate dictate its handling, storage, and
reaction conditions. It is a volatile, flammable, and corrosive liquid.[4][5]
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Property Value Source

Molecular Weight 134.56 g/mol PubChem[4]
Appearance Clear, colorless liquid CAMEO Chemicals[5]
Density Denser than water CAMEO Chemicals[5]
Flash Point ~70 °F (~21 °C) ChemicalBook][3]
Stability Moisture sensitive; reacts with PubChem[4]

water

Synthesis and Manufacturing

The synthesis of chloroformates is a well-established transformation in organic chemistry, most
commonly achieved by reacting an alcohol with phosgene or a safer equivalent.[6]

Core Principles: The Phosgenation of Cyclobutanol

The synthesis of cyclobutyl carbonochloridate involves the nucleophilic attack of cyclobutanol
on an activated carbonyl source, typically triphosgene (bis(trichloromethyl) carbonate), a safer,
solid alternative to gaseous phosgene. The reaction is a nucleophilic acyl substitution where
the alcohol displaces a trichloromethoxy group (which subsequently decomposes) to form the
desired chloroformate. The presence of a non-nucleophilic base, such as pyridine or
triethylamine, is critical to neutralize the hydrochloric acid (HCI) generated during the reaction,
driving the equilibrium toward the product.[7]

Detailed Laboratory Synthesis Protocol

This protocol is adapted from established procedures for analogous chloroformates and is
designed to be self-validating through careful control of stoichiometry and reaction conditions.

[7]
Materials:
e Triphosgene (40.0 mmol, 11.87 g)

e Cyclobutanol (120 mmol, 8.65 g)
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Pyridine (132 mmol, 10.44 g, 10.7 mL)

Anhydrous Diethyl Ether (100 mL)

1.0 N Hydrochloric Acid (HCI) solution (110 mL)

Brine (saturated NaCl solution) (60 mL)

Anhydrous Sodium Sulfate (Na2S0a4)

Experimental Workflow:
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Caption: Key reaction pathways of cyclobutyl carbonochloridate.

Reaction with Amines: Carbamate Formation

The reaction with primary or secondary amines is a cornerstone of its application, yielding
stable cyclobutyl carbamates. This reaction is fundamental for introducing the "Cb" protecting
group for amines or for creating carbamate linkages in larger molecules.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution. The amine attacks the
electrophilic carbonyl carbon, followed by the elimination of the chloride leaving group. A base
is required to scavenge the resulting HCI.

Protocol: Synthesis of a Cyclobutyl Carbamate
(Exemplary)

This protocol describes the reaction with a model primary amine, benzylamine.

Materials:

Cyclobutyl carbonochloridate (10 mmol, 1.35 g)

Benzylamine (10 mmol, 1.07 g)

Triethylamine (12 mmol, 1.21 g, 1.67 mL)

Dichloromethane (DCM) (50 mL)
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e 1.0 N HCI solution

o Saturated Sodium Bicarbonate (NaHCOs) solution
e Brine

Step-by-Step Methodology:

e Setup: In a round-bottom flask, dissolve benzylamine (1.07 g, 10 mmol) and triethylamine
(2.67 mL, 12 mmol) in DCM (50 mL).

e Reaction: Cool the solution to 0 °C in an ice bath. Add cyclobutyl carbonochloridate (1.35 g,
10 mmol) dropwise.

e Maturation: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring
by TLC or LC-MS.

o Workup: Wash the reaction mixture sequentially with 1.0 N HCI, saturated NaHCOs solution,
and brine.

 Purification: Dry the organic layer over anhydrous Naz=SOa, filter, and concentrate under
reduced pressure. The crude product can be further purified by column chromatography or
recrystallization.

Applications in Research and Drug Development

The unique properties of the cyclobutyl group make this reagent a valuable tool for medicinal
chemists.

Protecting Group Chemistry

The carbamate formed from the reaction of cyclobutyl carbonochloridate with an amine serves
as a robust protecting group. The resulting "Cb" group is stable to a variety of reaction
conditions, providing an orthogonal protection strategy in complex, multi-step syntheses.

Scaffold for Bioactive Molecules
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The cyclobutyl ring is not merely a passive component; its rigid, puckered conformation can be
used to orient substituents in a defined three-dimensional space, which is critical for optimizing
interactions with biological targets like enzymes or receptors. [2]lts inclusion can enhance
metabolic stability by blocking sites susceptible to oxidative metabolism. The reported
antitumor activity of its derivatives underscores its potential in designing novel therapeutic
agents. [3]

Safety, Handling, and Storage

Cyclobutyl carbonochloridate is a hazardous material, and strict adherence to safety protocols
IS mandatory. [8]

H | Identificati

GHS Classification Hazard Statement Source

o H226: Flammable liquid and
Flammable Liquid Valsynthese SA [8]
vapour

H301/H311/H331: Toxic if
Acute Toxicity swallowed, in contact with skin,  Valsynthese SA [8]

or if inhaled

) ) H314: Causes severe skin
Skin Corrosion Valsynthese SA [8]
burns and eye damage

Additional Hazard Lachrymator Valsynthese SA [8]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Always handle this reagent inside a certified chemical fume hood to
avoid inhalation of toxic and corrosive vapors. [9]* Personal Protective Equipment: Wear
chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical safety
goggles along with a face shield. [8][10]* Handling: Ground all equipment to prevent static
discharge. [5]Use only non-sparking tools. Avoid contact with skin, eyes, and clothing. The
substance is moisture-sensitive; handle under an inert atmosphere (e.g., nitrogen or argon).
[10]

Storage and Disposal

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34986764/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1851733.htm
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/283658.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Cyclobutyl%20chloroformate_V1_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2221530&productDescription=N-BUTYL+CHLOROFORMATE+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/3038
https://www.fishersci.com/store/msds?partNumber=AAB2221530&productDescription=N-BUTYL+CHLOROFORMATE+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Storage: Store in a tightly sealed container under a nitrogen atmosphere in a cool, dry, and
well-ventilated area designated for flammable and corrosive materials. [L0]Keep away from
heat, sparks, open flames, and incompatible materials like bases, alcohols, and oxidizing
agents. [5][8]* Disposal: Dispose of waste as hazardous chemical waste in accordance with
all local, state, and federal regulations. Do not dispose of it down the drain. [9]

Conclusion

Cyclobutyl carbonochloridate is a potent and versatile reagent with significant applications in
advanced organic synthesis and drug discovery. Its ability to introduce the functionally
important cyclobutyl moiety makes it a valuable tool for creating novel carbamates and
carbonates. While its reactivity is key to its utility, it also mandates rigorous safety precautions.
By understanding its properties, synthesis, and reactivity as detailed in this guide, researchers
can effectively and safely leverage this compound to advance their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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